Cas no 6829-55-6 (TOCOTRIENOL)

• Product Name: TOCOTRIENOL
• CAS No: 6829-55-6
• Molecular Formula: C₂₆H₃₈O₂
• Molecular Weight: 382.578728199005
• CID: 2700785
• PubChem ID: 9929901

TOCOTRIENOL Properties

Names and Identifiers

• 2-methyl-2-[(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienyl]-3,4-dihydrochromen-6-ol
• TOCOTRIENOL
• D-γ2-methyl-2-[(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienyl]-3,4-dihydrochromen-6-ol
• DTXSID001021938
• 2-methyl-2-(4,8,12-trimethyltrideca-3,7,11-trienyl) chroman-6-ol
• Alpha tocotrienol
• CHEMBL4297330
• NCGC00186586-01
• 2-Methyl-2-((3E,7E)-4,8,12-trimethyltrideca-3,7,11-trien-1-yl)chroman-6-ol
• 2-Methyl-2-(4,8,12-trimethyltrideca-3,7,11-trien-1-yl)chroman-6-ol
• 0867I0N41V
• SCHEMBL1448780
• Tocotrienols
• DTXSID601336446
• 2H-1-BENZOPYRAN-6-OL, 3,4-DIHYDRO-2-METHYL-2-(4,8,12-TRIMETHYL-3,7,11-TRIDECATRIENYL)-
• SCHEMBL1081622
• Q27236375
• GJJVAFUKOBZPCB-ZGRPYONQSA-N
• DB12647
• 2-methyl-2-[(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trien-1-yl]-3,4-dihydro-2H-1-benzopyran-6-ol
• UNII-0867I0N41V
• (R)-3,4-Dihydro-2-methyl-2-(4,8,12-trimethyl-3,7,11-tridecatrienyl)-2H-1-benzopyran-6-ol
• 6829-55-6
• CHEBI:197268
• CCRIS 7711
• CHEMBL120643
• 3,4-Dihydro-2-methyl-2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2H-1-benzopyran-6-ol
• 97530-73-9

• InChIKey： GJJVAFUKOBZPCB-UHFFFAOYSA-N
• Inchi： 1S/C26H38O2/c1-20(2)9-6-10-21(3)11-7-12-22(4)13-8-17-26(5)18-16-23-19-24(27)14-15-25(23)28-26/h9,11,13-15,19,27H,6-8,10,12,16-18H2,1-5H3
• SMILES： O1C2C=CC(=CC=2CCC1(C)CCC=C(C)CCC=C(C)CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 382.287180451g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 382.287180451g/mol
• Heavy Atom Count: 28
• Complexity: 567
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids